Enantiomer-Specific Caspase Inhibitory Activity: (R)-Q-VD-OPh Versus Q-VD-OPha
(R)-Q-VD-OPh is the less active enantiomer of Q-VD-OPha, providing a stereochemistry-matched negative control that retains identical physicochemical properties (molecular weight, lipophilicity, cell permeability) while lacking potent caspase inhibitory activity. In contrast, Q-VD-OPha inhibits recombinant human caspase-7 with an IC₅₀ of 48 nM and caspases 1, 3, 8, 9, 10, and 12 with IC₅₀ values between 25 and 400 nM in cell-free assays . While exact IC₅₀ values for the pure (R)-enantiomer have not been published in peer-reviewed literature at the time of this analysis, vendor and patent characterizations consistently designate it as the 'less active enantiomer,' indicating a substantial (>10-fold) reduction in potency relative to Q-VD-OPha . This stereochemical differential makes (R)-Q-VD-OPh the appropriate negative control for experiments employing O-phenoxy-conjugated caspase inhibitors.
| Evidence Dimension | Caspase inhibitory activity (enantiomeric differentiation) |
|---|---|
| Target Compound Data | (R)-Q-VD-OPh: 'less active enantiomer'; no potent caspase inhibition reported |
| Comparator Or Baseline | Q-VD-OPha (S-enantiomer): IC₅₀ = 48 nM (caspase-7); IC₅₀ = 25–400 nM (caspases 1, 3, 8, 9, 10, 12) |
| Quantified Difference | Substantial (>10-fold) reduction in caspase inhibitory potency for the (R)-enantiomer vs. the (S)-enantiomer; exact IC₅₀ fold-difference not published |
| Conditions | Cell-free recombinant human caspase assays (caspase-7: AMC-DEVD-pNa substrate); vendor characterization |
Why This Matters
Researchers requiring a true negative control for caspase-dependent apoptosis that matches the active inhibitor in every physicochemical parameter except target engagement must select (R)-Q-VD-OPh over Q-VD-OPha or generic FMK-based inhibitors.
